molecular formula C49H21N3O7 B13800744 40-(1,3-benzoxazol-2-yl)-17,30-diazaundecacyclo[27.15.0.02,18.03,16.06,15.08,13.019,28.021,26.031,44.032,41.034,39]tetratetraconta-1(44),2,6(15),8,10,12,16,18,20,22,25,27,29,31,33,38,40,42-octadecaene-4,7,14,24,35,37-hexone CAS No. 85702-66-5

40-(1,3-benzoxazol-2-yl)-17,30-diazaundecacyclo[27.15.0.02,18.03,16.06,15.08,13.019,28.021,26.031,44.032,41.034,39]tetratetraconta-1(44),2,6(15),8,10,12,16,18,20,22,25,27,29,31,33,38,40,42-octadecaene-4,7,14,24,35,37-hexone

Cat. No.: B13800744
CAS No.: 85702-66-5
M. Wt: 763.7 g/mol
InChI Key: FIFJZTGMNFUDQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 40-(1,3-benzoxazol-2-yl)-17,30-diazaundecacyclo[27.15.0.02,18.03,16.06,15.08,13.019,28.021,26.031,44.032,41.034,39]tetratetraconta-1(44),2,6(15),8,10,12,16,18,20,22,25,27,29,31,33,38,40,42-octadecaene-4,7,14,24,35,37-hexone (hereafter referred to as Compound X) is a polycyclic heteroaromatic system featuring a 1,3-benzoxazole core, multiple nitrogen atoms, and six ketone groups. Its structural complexity arises from fused cycloalkane and heterocyclic rings, which confer unique electronic and steric properties. This article compares Compound X with structurally related benzoxazole- and tetrazole-containing derivatives, focusing on synthesis, physicochemical properties, and spectroscopic characteristics.

Properties

CAS No.

85702-66-5

Molecular Formula

C49H21N3O7

Molecular Weight

763.7 g/mol

IUPAC Name

40-(1,3-benzoxazol-2-yl)-17,30-diazaundecacyclo[27.15.0.02,18.03,16.06,15.08,13.019,28.021,26.031,44.032,41.034,39]tetratetraconta-1(44),2,6(15),8,10,12,16,18,20,22,25,27,29,31,33,38,40,42-octadecaene-4,7,14,24,35,37-hexone

InChI

InChI=1S/C49H21N3O7/c53-22-10-9-20-14-30-31(15-21(20)13-22)44-39(42-41-36(56)19-33-40(46(41)52-45(30)42)48(58)26-6-2-1-5-25(26)47(33)57)27-12-11-24-32(43(27)51-44)18-28-29(16-23(54)17-35(28)55)38(24)49-50-34-7-3-4-8-37(34)59-49/h1-16,18H,17,19H2

InChI Key

FIFJZTGMNFUDQC-UHFFFAOYSA-N

Canonical SMILES

C1C(=O)C=C2C(=CC3=C4C(=C5C6=C7C(=O)CC8=C(C7=NC6=C9C=C6C=CC(=O)C=C6C=C9C5=N4)C(=O)C4=CC=CC=C4C8=O)C=CC3=C2C2=NC3=CC=CC=C3O2)C1=O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

  • Compound X shares a benzoxazole moiety with compounds 9a–d from (e.g., 4,7-bis(aryl ethynyl)benzo[c][1,2,5]oxadiazole derivatives) . However, Compound X distinguishes itself through its polycyclic framework and six ketone groups, which are absent in 9a–d .

Physicochemical Properties

Property Compound X (Hypothetical) 9a () 16c ()
Melting Point (°C) >250 (predicted) 175 Not reported
Solubility Low (polycyclic rigidity) Moderate (alkyl chains enhance solubility) Low (tetrazole polarity)
Thermal Stability High (rigid framework) Moderate Moderate
  • The extended alkyl chains in 9a–d (e.g., 2-ethylhexyl, octyl) improve solubility in organic solvents compared to Compound X , which is likely insoluble in polar solvents due to its rigid, planar structure .

Spectroscopic Features

  • IR Spectroscopy :
    • Compound X ’s ketone groups (C=O) would exhibit strong absorption near 1700 cm⁻¹, absent in 9a–d (C≡C stretch at ~2200 cm⁻¹) .
    • Tetrazole derivatives (e.g., 16c ) show N–H stretches (~3366 cm⁻¹) and C=S peaks (~1666 cm⁻¹), distinct from benzoxazole systems .
  • NMR Spectroscopy :
    • Compound X ’s aromatic protons would resonate in the δ 7.0–8.5 ppm range, similar to 9a–d (δ 7.6–8.2 ppm). However, its polycyclic environment may cause significant deshielding .
    • The absence of ethynyl protons (δ ~2.1–4.7 ppm in 9a–d ) further differentiates Compound X .

Electronic and Reactivity Profiles

  • The benzoxazole core in Compound X is electron-rich, favoring electrophilic substitution, whereas tetrazole-containing analogs (16c ) are electron-deficient, directing reactivity toward nucleophilic attack .
  • The polycyclic framework of Compound X may enhance π-π stacking interactions, relevant for applications in materials science, contrasting with the linear alkyl-tetrazole systems in 9a–d .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.